N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H13ClF3NO/c1-10-2-4-11(5-3-10)8-15(22)21-12-6-7-14(17)13(9-12)16(18,19)20/h2-7,9H,8H2,1H3,(H,21,22)
• InChI Key: KMIMLNGZKXNRRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C16H13ClF3NO
• Molecular Weight: 327.73 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide, also known as CTMP, is a synthetic compound that belongs to the amphetamine class of drugs. This compound has gained significant attention in the scientific community due to its potential use in the treatment of various neurological disorders.

Mechanism of Action

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the concentration of these neurotransmitters, which can improve cognitive function and reduce symptoms of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase alertness, attention, and focus. It can also improve memory and learning abilities. However, long-term use of this compound can lead to adverse effects such as addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity. However, its short half-life and potential for abuse can make it difficult to use in certain experiments.

Future Directions

There are several future directions for N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide research, including its potential use in the treatment of other neurological disorders such as schizophrenia and bipolar disorder. Additionally, further studies are needed to determine the long-term effects of this compound use and its potential for abuse. Finally, the development of more selective and potent this compound analogs could lead to the development of more effective treatments for neurological disorders.

Synthesis Methods

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide can be synthesized by reacting 4-chloro-3-(trifluoromethyl)benzaldehyde with 4-methylphenylacetonitrile in the presence of lithium aluminum hydride. The resulting product is then hydrolyzed to obtain this compound as a white crystalline powder.

Scientific Research Applications

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(4-methylphenyl)acetamide has been studied extensively in the field of neuroscience for its potential therapeutic effects. It has been shown to increase dopamine and norepinephrine levels in the brain, which can improve cognitive function and reduce symptoms of attention deficit hyperactivity disorder (ADHD). This compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.